Europium(2+) hexabromosilicate(2-)

• CAS No.: 97158-19-5
• Molecular Formula: Br6EuSi
• Molecular Weight: 659.5 g/mol
• IUPAC Name: europium(2+);hexabromosilicon(2-)
• InChI: InChI=1S/Br6Si.Eu/c1-7(2,3,4,5)6;/q-2;+2
• InChI Key: QOBFUSMQNGFBHH-UHFFFAOYSA-N
• SMILES: [Si-2](Br)(Br)(Br)(Br)(Br)Br.[Eu+2]

Description

Europium(2+) hexabromosilicate(2−) (EuSiBr₆) is a divalent europium compound featuring a bromosilicate anion. Europium is unique among lanthanides for its stable divalent state (Eu²⁺), which contrasts with the predominantly trivalent state (Eu³⁺) of other lanthanides . The hexabromosilicate anion (SiBr₆²⁻) likely contributes to low solubility due to the high charge density of Eu²⁺ and the bulky anion, analogous to other Eu²⁺ salts like EuSO₄, which is highly insoluble in water .

Comparison with Similar Compounds

Europium(2+) vs. Europium(3+) Compounds

The oxidation state of europium significantly impacts solubility and stability:

• Eu²⁺ Compounds : Eu²⁺ is less common but exhibits distinct behavior. For example, EuSO₄ (divalent) is highly insoluble, whereas Eu(III) sulfate (Eu₂(SO₄)₃) has a solubility constant of 2.56 at 20°C . This trend suggests that Eu²⁺ hexabromosilicate would be less soluble than its hypothetical trivalent counterpart.
• Eu³⁺ Compounds : Eu³⁺ compounds, such as Eu(OH)₃, have a solubility constant of 1.538 × 10⁻⁵ at 20°C, which is lower than Ce³⁺ analogues . The trivalent state is more stable under oxidizing conditions, whereas Eu²⁺ requires reducing environments.

Table 1: Solubility and Stability of Europium Compounds

Compound	Oxidation State	Solubility Constant (20°C)	Stability
EuSO₄	+2	Highly insoluble	Stable in reducing conditions
Eu₂(SO₄)₃	+3	2.56	Stable in air
Eu(OH)₃	+3	1.538 × 10⁻⁵	Moderate solubility
EuSiBr₆ (inferred)	+2	Expected low solubility	Sensitive to oxidation

Comparison with Other Divalent Lanthanide Compounds

Europium is the only lanthanide with a common divalent state under ambient conditions, making direct comparisons challenging. However, synthetic divalent compounds of samarium (Sm²⁺) and ytterbium (Yb²⁺) exist but require extreme reducing conditions. For example:

• SmBr₂ : Less stable than EuBr₂, decomposing readily in air.
• YbSiF₆ : A fluorosilicate with higher solubility than EuSiBr₆ due to smaller ionic radius of Yb²⁺ (1.02 Å vs. Eu²⁺: 1.31 Å) .

Ionic Radii and Structural Effects

The ionic radius of Eu²⁺ (1.31 Å, 8-coordinate) is larger than Ca²⁺ (1.12 Å) and closer to Sr²⁺ (1.32 Å) . This size difference influences lattice energy and coordination geometry:

• EuSiBr₆ : The large Eu²⁺ ion may adopt a cubic or distorted octahedral structure, similar to SrSiF₆.
• Comparison with Ce³⁺ : Ce³⁺ (1.14 Å) has a smaller radius than Eu²⁺, leading to higher solubility in Ce(III) compounds like Ce(OH)₃ (solubility constant ~10⁻²⁰) compared to Eu(III) analogues .

Table 2: Ionic Radii of Select Divalent and Trivalent Ions

Ion	Oxidation State	Ionic Radius (Å, 8-coordinate)
Eu²⁺	+2	1.31
Eu³⁺	+3	1.09
Ca²⁺	+2	1.12
Ce³⁺	+3	1.14
Yb²⁺	+2	1.02

Analogues with Cerium Compounds

Cerium’s 4+/3+ redox system differs from europium’s 3+/2+, but Eu³⁺ is often used as a Ce³⁺ analogue due to similar ionic radii. Key differences include:

• Solubility Trends : Ce(III) hydroxide is more soluble than Eu(III) hydroxide, but Eu²⁺ compounds (e.g., EuSO₄) are far less soluble than Ce(III) salts .
• Redox Behavior : Eu²⁺ is more resistant to oxidation than Ce³⁺, which readily oxidizes to Ce⁴⁺ in air.